Cas no 1643563-23-8 (3-Bromo-6-cyanopyridine-d3)

• Product Name: 3-Bromo-6-cyanopyridine-d3
• CAS No: 1643563-23-8
• MF: C₆H₃BrN₂
• MW: 186.023905038834
• CID: 6810544
• PubChem ID: 133553967
• Update Time: 2025-03-06

3-Bromo-6-cyanopyridine-d3 Chemical and Physical Properties

Names and Identifiers

• 1643563-23-8
• 3-Bromo-6-cyanopyridine-d3
• CS-19969

• Inchi： 1S/C6H3BrN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H/i1D,2D,4D
• InChI Key： DMSHUVBQFSNBBL-KYKRLZBASA-N
• SMILES： BrC1=C([2H])N=C(C#N)C([2H])=C1[2H]

Computed Properties

• Exact Mass: 184.96679Da
• Monoisotopic Mass: 184.96679Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų